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Compound of Interest

Compound Name: Barium caprate

Cat. No.: B15350513

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties of Barium Caprate,
identified by the CAS number 13098-41-4. While specific experimental data for this compound
is limited in publicly available literature, this document consolidates known information and
provides inferred properties based on the general characteristics of related chemical
compounds. It is designed to be a foundational resource for professionals in research, and
drug development who may be working with or considering this substance.

Chemical and Physical Properties

Barium caprate, also known as barium decanoate, is the barium salt of capric acid, a
saturated fatty acid. It is classified as an organometallic compound.

Table 1: Physicochemical Data of Barium Caprate
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Property Data Source/Note
CAS Number 13098-41-4

Molecular Formula C20H38Ba0a4 [1][2]
Molecular Weight 479.84 g/mol [2]
Appearance Solid [1]

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility in Water

Presumed to be poorly soluble

Based on the general trend of
decreasing solubility for
alkaline earth metal salts of
long-chain fatty acids. The
solubility of other barium salts
like barium carbonate is also

low.

Experimental Protocols

Detailed experimental protocols specifically for the synthesis and analysis of barium caprate

are not readily found in scientific literature. However, a general methodology for the preparation

of metal salts of fatty acids can be applied.

General Synthesis Protocol: Precipitation Method

This protocol describes a common method for synthesizing metal carboxylates.

Principle: A soluble barium salt is reacted with a soluble salt of capric acid (or capric acid itself

in the presence of a base) to form the insoluble barium caprate, which precipitates out of the

solution.

Materials:

e Barium chloride (BaClz) or Barium hydroxide (Ba(OH)2)
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Capric acid (Decanoic acid)

Sodium hydroxide (NaOH)

Ethanol

Distilled water

Procedure:
e Preparation of Sodium Caprate Solution:
o Dissolve a stoichiometric amount of capric acid in ethanol.
o Separately, prepare an agueous solution of sodium hydroxide.

o Slowly add the sodium hydroxide solution to the capric acid solution while stirring to form
sodium caprate.

» Precipitation of Barium Caprate:
o Prepare an aqueous solution of barium chloride.

o Slowly add the sodium caprate solution to the barium chloride solution under constant
stirring.

o Awhite precipitate of barium caprate will form immediately.

e |solation and Purification:

[e]

Collect the precipitate by vacuum filtration.

o

Wash the precipitate several times with distilled water to remove any unreacted salts and
impurities.

o

Wash the precipitate with a small amount of ethanol to help with drying.

[¢]

Dry the purified barium caprate in a desiccator or a vacuum oven at a low temperature.
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Recommended Analytical Characterization

To confirm the identity and purity of the synthesized barium caprate, the following analytical

techniques are recommended:

o Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic carboxylate
(COO") stretching frequencies and confirm the absence of the carboxylic acid (COOH) peak.

o Elemental Analysis: To determine the weight percentages of carbon, hydrogen, and barium,

and to verify the empirical formula.

o Thermogravimetric Analysis (TGA): To assess the thermal stability and decomposition profile

of the compound.

Logical Workflow and Diagrams

The following diagrams illustrate the logical relationships in the synthesis and characterization

of barium caprate.

Characterization

TGA

Synthesis ad
/
Barium Salt (aq) + ~ L | . ~ ) . ;
Sodium Caprate (ag) »-| Precipitation P> Filtration & Washing »| Drying Barium Caprate Elemental Analysis
—~
N

FTIR Analysis

Click to download full resolution via product page

Caption: Experimental workflow for barium caprate synthesis.

Potential Applications
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While specific applications of barium caprate are not widely documented, related barium
compounds have various industrial uses.[3][4] Based on the properties of similar metal
carboxylates, potential applications for barium caprate could include:

e PVC Heat Stabilizers: Barium salts, often in combination with other metals like cadmium or
zinc, are used to prevent the thermal degradation of polyvinyl chloride (PVC).

o Catalysts: As a metallic soap, it may have catalytic activity in certain chemical reactions.

o Lubricant Additives: The long hydrocarbon chains of the caprate moiety could impart
lubricating properties.

Disclaimer: This document is intended for informational purposes for a scientific audience. The
toxicological properties of barium caprate have not been thoroughly investigated. All handling
of this chemical should be performed in a controlled laboratory setting by trained professionals,
adhering to appropriate safety protocols and using personal protective equipment. Consult the
Safety Data Sheet (SDS) from the supplier for detailed hazard information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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